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Compound of Interest

Compound Name: (S)-cyclopropyl(phenyl)methanol
Cat. No.: B13583155
Get Quote

Executive Summary

(S)-Cyclopropyl(phenyl)methanol (CAS: 110548-56-6) is a high-value chiral building block
used extensively in the synthesis of pharmaceutical intermediates, particularly for antiviral
agents (e.g., HIV reverse transcriptase inhibitors) and CNS-active compounds (e.g., Orexin
receptor antagonists).

The cyclopropyl moiety acts as a bioisostere for isopropyl or ethyl groups, offering enhanced
metabolic stability by preventing cytochrome P450-mediated oxidation at the benzylic position.
This guide integrates critical safety protocols with advanced synthesis and analytical
methodologies to support its application in drug discovery.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]

Identification
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Parameter

Technical Specification

Chemical Name

(S)-Cyclopropyl(phenyl)methanol

(S)-

Synonyms -Cyclopropylbenzyl alcohol; (S)-
Cyclopropylphenylcarbinol

CAS Number (Enantiomer) 110548-56-6

CAS Number (Racemate) 1007-03-0
C

Molecular Formula H
O

Molecular Weight 148.20 g/mol

SMILES 0OC2=CC=CC=C2

InChl Key GOXKCYOMDINCCD-UHFFFAOYSA-N

Physical Constants

Property Value

Notes

Physical State Liquid (at 25°C)

May crystallize at low

temperatures.

Boiling Point 121°C @ 12 Torr 130-135°C @ 18 mmHg (Lit.)
Density 1.037 - 1.10 g/mL Temperature dependent.
Flash Point >110°C (Predicted) Combustible liquid.

Soluble in MeOH, EtOH, CHCI
Solubility Sparingly soluble in water.

, DCM
Chiral Purity >98% ee (Target) Verify via Chiral HPLC.

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13583155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazards Identification & Safety Assessment (GHS)

Signal Word:WARNING

GHS Classification

This assessment is based on the racemic mixture (CAS 1007-03-0) and structural analogs,
adhering to the precautionary principle for the pure enantiomer.

Acute Toxicity, Oral: Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)
(H335)

Hazard Statements

e H302: Harmful if swallowed.[1]
e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Protocols

o Prevention (P280): Wear protective gloves (Nitrile, >0.11mm thickness), safety goggles, and
lab coat.

» Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing.

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed. Store
under inert gas (Argon/Nitrogen) to prevent oxidation to the ketone.
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Synthesis & Manufacturing: Stereoselective
Pathways

The synthesis of (S)-cyclopropyl(phenyl)methanol requires high enantioselectivity. The
standard industrial approach utilizes the Corey-Bakshi-Shibata (CBS) Reduction or Biocatalytic
Reduction.

Corey-Bakshi-Shibata (CBS) Reduction
This method reduces cyclopropyl phenyl ketone using borane (BH

) catalyzed by a chiral oxazaborolidine.

+ Mechanism: The chiral catalyst activates borane and directs the hydride attack to a specific
face of the prochiral ketone.

o Catalyst Selection: To obtain the (S)-alcohol, the (R)-Me-CBS catalyst is typically required
(based on the empirical rule where the large phenyl group and small cyclopropyl group orient
to minimize steric clash with the catalyst). Note: Always verify catalyst configuration with a
small-scale pilot reaction.

Biocatalytic Reduction (Green Chemistry)

Engineered Ketoreductases (KREDSs) or Alcohol Dehydrogenases (ADHSs) offer >99% ee and
operate in aqueous media.

o Enzyme:Lactobacillus paracasei or Candida derived KREDs.

o Cofactor: NADPH (regenerated via glucose dehydrogenase/glucose).

Synthesis Workflow Diagram

(S)-Cyclopropyl(phenyhmethanol S
>98% ee
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Figure 1: Stereoselective synthesis workflow comparing Chemocatalysis (CBS) and
Biocatalysis routes.

Quality Control & Analytical Standards

As a chiral intermediate, purity is defined not just by chemical composition but by enantiomeric
excess (ee).

Chiral HPLC Method (Recommended)

e Column: Chiralcel OD-H or AD-H (Daicel), 4.6 x 250 mm, 5 pum.
e Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

e Flow Rate: 0.5 - 1.0 mL/min.

e Detection: UV @ 210 nm or 254 nm.

o Expected Retention: The (S)-enantiomer and (R)-enantiomer will have distinct retention
times. Calibrate with a racemic standard.

Specific Optical Rotation ()
¢ Method: Polarimetry (Sodium D line, 589 nm).
e Concentration: ¢ = 1.0 in CHCI

or MeOH.

» Sign: Secondary benzylic alcohols of the (S)-configuration (e.g., (S)-1-phenylethanol) are
typically levorotatory (-). However, the cyclopropyl group's electronic effects can influence
the magnitude.

o Protocol: Measure at 20°C. Report as:
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NMR Characterization
e HNMR (400 MHz, CDCI

):

[¢]

7.25-7.40 (m, 5H, Ar-H)

o

4.05 (d, 1H, CH-OH)

[e]

1.90 (br s, 1H, OH)

[¢]

1.15 (m, 1H, Cyclopropyl-CH)

o

0.3-0.6 (m, 4H, Cyclopropyl-CH
)

o Diagnostic Signal: The doublet for the methine proton (CH-OH) is characteristic.

Applications in Drug Development[3][8][9][10]

The (S)-cyclopropyl(phenyl)methanol scaffold is a privileged structure in medicinal
chemistry.

Metabolic Stability

The cyclopropyl group is a "metabolic blocker." Unlike an isopropyl group, which is prone to
hydroxylation, the strained cyclopropane ring resists oxidation by CYP450 enzymes,
significantly increasing the half-life (

) of the drug candidate.

Therapeutic Areas

» Antiviral Agents: Intermediates for Non-Nucleoside Reverse Transcriptase Inhibitors
(NNRTIs) targeting HIV.

o Orexin Receptor Antagonists: Used in the synthesis of sleep disorder therapeutics (e.g.,
insomnia).
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+ Kinase Inhibitors: The chiral alcohol serves as a handle for coupling to heterocycles via
Mitsunobu reaction or S

Ar displacement.

Emergency Response Logic

Accidental Exposure

Identify Type
Skin Contact Eye Contact Ingestion
(Irritation) (Severe Irritation) (Harmful)

Rinse with water Rinse mouth
Remove contacts Call Poison Center
(15 mins) Do NOT induce vomiting

Wash with soap & water
(15 mins)

Seek Medical Attention
Show SDS

Click to download full resolution via product page
Figure 2: Emergency response decision tree for accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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